Cas no 18776-90-4 (5-Heptenoic acid)

• Product Name: 5-Heptenoic acid
• CAS No: 18776-90-4
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 2659413
• Update Time: 2025-10-29

5-Heptenoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-5-Heptenoic acid
• 5-heptenoic acid
• delta-heptenoic acid
• (E)-hept-5-enoic acid
• (5E)-5-heptenoic acid
• C7:1n-2
• LMFA01030015
• 5-Heptenoic acid

• Inchi： 1S/C7H12O2/c1-2-3-4-5-6-7(8)9/h2-3H,4-6H2,1H3,(H,8,9)/b3-2+
• InChI Key： KPSZWAJWFMFMFF-NSCUHMNNSA-N
• SMILES： OC(CCC/C=C/C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 106
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 5-Heptenoic acid

5-Heptenoic Acid (CAS 18776-90-4): Properties, Applications, and Market Insights

5-Heptenoic acid (CAS 18776-90-4) is a versatile unsaturated fatty acid with a seven-carbon chain and a terminal double bond. This organic compound has gained significant attention in recent years due to its unique chemical properties and wide-ranging applications in pharmaceutical intermediates, flavor and fragrance synthesis, and specialty chemicals. The growing interest in bio-based chemicals and green chemistry solutions has further increased demand for compounds like 5-heptenoic acid.

The molecular structure of 5-heptenoic acid features a carboxyl group at one end and a double bond between the fifth and sixth carbon atoms (CH₂=CH-(CH₂)₃-COOH). This configuration makes it particularly valuable as a building block chemical for various synthetic processes. Researchers are increasingly exploring its potential in polymer chemistry, where its reactive double bond allows for interesting modifications and copolymerizations.

In the flavor and fragrance industry, 5-heptenoic acid serves as a precursor for several important esters and lactones that contribute to fruity and creamy notes. With consumers demanding more natural flavor compounds and clean label ingredients, the market for such intermediates continues to expand. The compound's ability to undergo various organic transformations makes it valuable for creating complex aroma molecules.

Recent advancements in catalytic processes have improved the synthesis routes for 5-heptenoic acid, making production more efficient and sustainable. Many manufacturers are now adopting green chemistry principles in their synthesis methods, responding to the industry's push toward environmentally friendly production. These developments align with current trends in circular economy approaches to chemical manufacturing.

The pharmaceutical sector utilizes 5-heptenoic acid as an intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features make it particularly useful for creating chiral compounds and bioactive molecules. With the growing focus on personalized medicine and targeted drug delivery, the demand for specialized intermediates like 5-heptenoic acid is expected to rise.

From a market perspective, the global demand for 5-heptenoic acid shows steady growth, particularly in regions with strong specialty chemical and pharmaceutical manufacturing sectors. Suppliers are increasingly focusing on high-purity grades to meet the stringent requirements of advanced applications. The compound's role in biodegradable materials research also presents new opportunities for market expansion.

Quality control for 5-heptenoic acid typically involves rigorous testing for purity, moisture content, and absence of impurities. Advanced analytical techniques like gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy ensure product consistency. These quality measures are particularly important for applications in regulated industries such as pharmaceuticals and food additives.

Storage and handling of 5-heptenoic acid require standard precautions for organic acids, including protection from moisture and oxidation. Proper packaging in chemical-resistant containers and storage at recommended temperatures helps maintain product stability. These considerations are especially relevant for companies implementing quality management systems in their operations.

Current research directions for 5-heptenoic acid include exploring its potential in biocatalysis and enzymatic transformations. The compound's reactivity makes it an interesting subject for mechanistic studies in organic chemistry. Additionally, its potential applications in renewable materials and bio-based polymers are attracting attention from both academic and industrial researchers.

For purchasers and researchers seeking 5-heptenoic acid, it's important to consider factors such as purity grade, packaging options, and supplier reliability. The market offers various technical grades and research quantities to meet different application needs. With proper handling and application knowledge, this versatile compound can serve as a valuable tool in numerous chemical processes and product formulations.